Cas no 2138535-14-3 (2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole)

• Product Name: 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
• CAS No: 2138535-14-3
• MF: C₁₂H₁₄INOS
• MW: 347.215134143829
• CID: 5770902
• PubChem ID: 165499245
• Update Time: 2025-08-02

2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
• 2138535-14-3
• EN300-1145870
• 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole

• Inchi： 1S/C12H14INOS/c1-12(7-15-2)8-16-11(14-12)9-5-3-4-6-10(9)13/h3-6H,7-8H2,1-2H3
• InChI Key： QAGNKYBUPYWAHG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C1=NC(C)(COC)CS1

Computed Properties

• Exact Mass: 346.98408g/mol
• Monoisotopic Mass: 346.98408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole

Introduction to 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole (CAS No. 2138535-14-3)

The compound 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole, identified by the CAS registry number CAS No. 2138535-14-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of an iodophenyl group and a methoxymethyl substituent adds complexity to its structure, making it a valuable compound for research and development in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The iodophenyl group in this compound is particularly interesting as it can influence the electronic properties and bioavailability of the molecule. Additionally, the methoxymethyl substituent introduces a hydroxymethyl group that can participate in hydrogen bonding, potentially enhancing the compound's solubility and interaction with biological targets.

The synthesis of 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring system. This is followed by functionalization with the iodophenyl and methoxymethyl groups through appropriate substitution or coupling reactions. The use of iodine in organic synthesis is well-documented for its ability to facilitate nucleophilic aromatic substitution reactions, which is crucial for incorporating the iodophenyl moiety into the molecule.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for developing novel therapeutic agents. Its structure suggests that it could serve as a scaffold for further modifications to enhance its pharmacokinetic properties or to target specific biological pathways. Researchers are actively exploring its ability to inhibit key enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

The CAS registry number CAS No. 2138535-14-3 ensures that this compound is uniquely identified within chemical databases worldwide, facilitating its identification and retrieval for research purposes. This standardization is essential for maintaining consistency in scientific communication and ensuring that researchers can reliably reference this compound in their work.

Moreover, advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action at a molecular level. These findings underscore the importance of continued research into thiazole derivatives like this one as they hold immense potential for contributing to innovative drug design strategies.

In conclusion, 2-(2-Iodophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole, with its unique structural features and promising biological properties, represents an exciting avenue for further exploration in chemical and pharmaceutical research. As ongoing studies uncover new insights into its functionality and applications, this compound stands out as a valuable asset in the pursuit of novel therapeutic solutions.